Cas no 200286-02-8 (5-Benzofurancarboxylic acid, 7-methoxy-2-methyl-, methyl ester)
200286-02-8 structure
Product Name:5-Benzofurancarboxylic acid, 7-methoxy-2-methyl-, methyl ester
CAS No:200286-02-8
MF:C12H12O4
MW:220.221283912659
CID:1394028
PubChem ID:15808525
Update Time:2025-04-20
5-Benzofurancarboxylic acid, 7-methoxy-2-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzofurancarboxylic acid, 7-methoxy-2-methyl-, methyl ester
- methyl 7-methoxy-2-methyl-1-benzofuran-5-carboxylate
- DB-143505
- DTXSID40578475
- 200286-02-8
- Methyl 7-methoxy-2-methylbenzofuran-5-carboxylate
-
- Inchi: 1S/C12H12O4/c1-7-4-8-5-9(12(13)15-3)6-10(14-2)11(8)16-7/h4-6H,1-3H3
- InChI Key: HIGHEFZHDKCTMV-UHFFFAOYSA-N
- SMILES: O1C(C)=CC2C=C(C(=O)OC)C=C(C1=2)OC
Computed Properties
- Exact Mass: 220.07356
- Monoisotopic Mass: 220.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 48.7Ų
Experimental Properties
- PSA: 48.67
5-Benzofurancarboxylic acid, 7-methoxy-2-methyl-, methyl ester Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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